Cas no 1421532-73-1 (5-cyclopropyl-N-(2-hydroxy-3-phenylpropyl)-1,2-oxazole-3-carboxamide)

• Product Name: 5-cyclopropyl-N-(2-hydroxy-3-phenylpropyl)-1,2-oxazole-3-carboxamide
• CAS No: 1421532-73-1
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 5406395
• Update Time: 2025-07-21

5-cyclopropyl-N-(2-hydroxy-3-phenylpropyl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-N-(2-hydroxy-3-phenylpropyl)-3-isoxazolecarboxamide
• 5-cyclopropyl-N-(2-hydroxy-3-phenylpropyl)-1,2-oxazole-3-carboxamide

• Inchi： 1S/C16H18N2O3/c19-13(8-11-4-2-1-3-5-11)10-17-16(20)14-9-15(21-18-14)12-6-7-12/h1-5,9,12-13,19H,6-8,10H2,(H,17,20)
• InChI Key： BLRQMZVUIHQGTB-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=CC(C(NCC(O)CC2=CC=CC=C2)=O)=N1

Experimental Properties

• Density: 1.270±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 543.6±50.0 °C(Predicted)
• pka: 13.46±0.46(Predicted)

Additional information on 5-cyclopropyl-N-(2-hydroxy-3-phenylpropyl)-1,2-oxazole-3-carboxamide

Introduction to 5-cyclopropyl-N-(2-hydroxy-3-phenylpropyl)-1,2-oxazole-3-carboxamide (CAS No. 1421532-73-1)

5-cyclopropyl-N-(2-hydroxy-3-phenylpropyl)-1,2-oxazole-3-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1421532-73-1, belongs to a class of molecules known for their involvement in various biochemical pathways. The structural motif of this molecule, featuring a 1,2-oxazole core, combined with functional groups such as cyclopropyl, hydroxy, and phenyl, makes it a promising candidate for further investigation in drug discovery.

The 1,2-oxazole ring is a heterocyclic structure that is commonly found in many bioactive molecules. Its presence in 5-cyclopropyl-N-(2-hydroxy-3-phenylpropyl)-1,2-oxazole-3-carboxamide suggests potential interactions with biological targets such as enzymes and receptors. The cyclopropyl group appended to the oxazole ring adds rigidity to the molecule, which can influence its binding affinity and selectivity. Additionally, the hydroxy and phenyl substituents introduce polar and aromatic characteristics, respectively, which can modulate the compound's solubility and metabolic stability.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from oxazole derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate key biological pathways involved in diseases such as cancer, inflammation, and infectious disorders. The specific arrangement of atoms in 5-cyclopropyl-N-(2-hydroxy-3-phenylpropyl)-1,2-oxazole-3-carboxamide makes it an intriguing subject for further exploration.

One of the most compelling aspects of this compound is its potential role as an inhibitor of specific enzymes that are overexpressed in certain types of cancer. For instance, studies have suggested that oxazole-based molecules can interact with kinases and other enzymes involved in tumor proliferation and survival. The hydroxy group in the side chain of this compound could serve as a hydrogen bond acceptor, enhancing its binding interactions with target proteins. Furthermore, the phenyl ring may contribute to hydrophobic interactions, further stabilizing the enzyme-inhibitor complex.

Another area of interest is the compound's potential antimicrobial properties. The structural features of 5-cyclopropyl-N-(2-hydroxy-3-phenylpropyl)-1,2-oxazole-3-carboxamide suggest that it could disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The presence of both polar and non-polar regions in the molecule allows it to interact with both hydrophilic and hydrophobic targets within microbial cells. This dual interaction capability makes it a versatile candidate for developing novel antibiotics or antifungal agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 5-cyclopropyl-N-(2-hydroxy-3-phenylpropyl)-1,2-oxazole-3-carboxamide with greater accuracy. Molecular docking studies have shown that this compound can bind effectively to several protein targets, including those involved in signal transduction and cell cycle regulation. These findings are supported by experimental data from high-throughput screening assays, which have identified this molecule as a hit compound with promising pharmacological properties.

The synthesis of 5-cyclopropyl-N-(2-hydroxy-3-phenylpropyl)-1,2-oxazole-3-carboxamide presents an interesting challenge for organic chemists due to its complex structure. However, recent developments in synthetic methodologies have made it possible to produce this compound in multi gram quantities with high purity. The use of advanced catalytic techniques has also improved the efficiency of the synthetic route, reducing both cost and environmental impact.

In conclusion, 5-cyclopropyl-N-(2-hydroxy-3-phenylpropyl)-1,2-oxazole-3-carboxamide (CAS No. 1421532-73-1) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups and biological activity makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that we will see more innovative uses emerge in the coming years.